Cas no 1421458-04-9 (2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine)

2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine structure
1421458-04-9 structure
Product Name:2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine
CAS No:1421458-04-9
MF:C18H19F3N2O2S2
MW:416.480872392654
CID:5365337
Update Time:2025-07-23

2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[[[1-[[4-(Trifluoromethyl)phenyl]sulfonyl]-4-piperidinyl]methyl]thio]pyridine
    • 2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine
    • Inchi: 1S/C18H19F3N2O2S2/c19-18(20,21)15-4-6-16(7-5-15)27(24,25)23-11-8-14(9-12-23)13-26-17-3-1-2-10-22-17/h1-7,10,14H,8-9,11-13H2
    • InChI Key: JSPMHZVJIJRSGK-UHFFFAOYSA-N
    • SMILES: C1(SCC2CCN(S(C3=CC=C(C(F)(F)F)C=C3)(=O)=O)CC2)=NC=CC=C1

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 526.3±60.0 °C(Predicted)
  • pka: 3.09±0.19(Predicted)

2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine Pricemore >>

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2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine Related Literature

Additional information on 2-[({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine

Comprehensive Overview of 2-[({1-[4-(Trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine (CAS No. 1421458-04-9)

2-[({1-[4-(Trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine, with the CAS number 1421458-04-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperidine core, a trifluoromethylbenzenesulfonyl group, and a pyridine-thioether linkage, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological targets, particularly in the development of enzyme inhibitors and receptor antagonists.

The compound's sulfonyl and trifluoromethyl moieties are critical to its physicochemical properties, enhancing its lipophilicity and metabolic stability—key factors in drug design. Researchers have explored its utility in medicinal chemistry for targeting inflammatory pathways and central nervous system (CNS) disorders. Recent studies highlight its role in the synthesis of small-molecule therapeutics, aligning with the growing demand for precision medicine and personalized treatment options. The pyridine-thioether linkage further expands its applicability in catalysis and chemo-sensing, addressing trends in sustainable chemistry.

In the context of agrochemical innovation, CAS 1421458-04-9 has been investigated for its potential as a pesticide intermediate, leveraging its ability to disrupt pest-specific enzymes. This aligns with global efforts to develop eco-friendly crop protection solutions, a topic frequently searched in AI-driven agricultural research. Its trifluoromethyl group, a common motif in agrochemicals, contributes to improved bioavailability and target selectivity, reducing environmental impact.

From a synthetic perspective, the compound's multi-step preparation involves sulfonylation and nucleophilic substitution reactions, often optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its structure, a process detailed in peer-reviewed journals. The rise of computational chemistry tools has further accelerated its study, with molecular docking simulations predicting its interactions with biological targets—a hot topic in AI-assisted drug discovery.

Market trends indicate increasing interest in CAS 1421458-04-9 from contract research organizations (CROs) and pharmaceutical startups, driven by its potential in orphan drug development and rare disease therapeutics. Searches for "piperidine derivatives in drug discovery" and "trifluoromethyl compounds applications" reflect its relevance in modern chemistry. Regulatory compliance and green chemistry principles are also emphasized in its production, addressing ESG (Environmental, Social, and Governance) concerns in the chemical industry.

In summary, 2-[({1-[4-(Trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methyl)sulfanyl]pyridine represents a compelling case study in the convergence of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its CAS 1421458-04-9 identifier serves as a gateway to a wealth of research, bridging gaps between academic inquiry and industrial application. As AI-driven molecular design evolves, this compound is poised to remain at the forefront of high-value chemical intermediates, answering pressing questions in life sciences and material engineering.

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